Cas no 120286-47-7 (1-[(4-fluorophenyl)methyl]-1H-Imidazole-2-methanol)

1-[(4-fluorophenyl)methyl]-1H-Imidazole-2-methanol structure
120286-47-7 structure
Product Name:1-[(4-fluorophenyl)methyl]-1H-Imidazole-2-methanol
CAS No:120286-47-7
MF:C11H11FN2O
MW:206.216245889664
CID:1101651
PubChem ID:14143301
Update Time:2025-04-20

1-[(4-fluorophenyl)methyl]-1H-Imidazole-2-methanol Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-fluorophenyl)methyl]-1H-Imidazole-2-methanol
    • (1-(4-fluorobenzyl)-1H-imidazol-2-yl)methanol
    • SCHEMBL22309903
    • AKOS011504192
    • DB-405817
    • 120286-47-7
    • Inchi: 1S/C11H11FN2O/c12-10-3-1-9(2-4-10)7-14-6-5-13-11(14)8-15/h1-6,15H,7-8H2
    • InChI Key: NCZXYZDTZMJOPP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C=CN=C1CO

Computed Properties

  • Exact Mass: 206.08554114g/mol
  • Monoisotopic Mass: 206.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38Ų
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